2-Bromo-3-iodoprop-1-ene

• IUPAC Name: 2-bromo-3-iodoprop-1-ene
• InChI: InChI=1S/C3H4BrI/c1-3(4)2-5/h1-2H2
• InChI Key: QFTBPDJMDCDXSK-UHFFFAOYSA-N
• Canonical SMILES: C=C(CI)Br
• Molecular Formula: C3H4BrI
• Molecular Weight: 246.87 g/mol
• CAS RN: 111036-04-5

Description

2-Bromo-3-iodoprop-1-ene is an organic compound with the molecular formula C3H4BrI. It has a molecular weight of 246.87.

Molecular Structure Analysis

The molecular structure of 2-Bromo-3-iodoprop-1-ene consists of three carbon atoms, four hydrogen atoms, one bromine atom, and one iodine atom. The InChI code for the compound is 1S/C3H4BrI/c1-3(5)2-4/h1-2H2.

Scientific Research Applications

Vibration Spectra and Rotational Isomerism

• Study on Vibration Spectra and Rotational Isomerism: Research on 1-chloro-, 1-bromo-, and 1-iodopropanes, as well as butanes, has provided insights into the Raman and infrared spectra across various states (gas, liquid, glassy, crystalline). These studies help understand the normal vibration frequencies and rotational isomerism, which are crucial for understanding the structural and dynamic properties of halogenated compounds like 2-Bromo-3-iodoprop-1-ene (Ogawa et al., 1978).

Chemical Synthesis and Catalysis

• Ruthenium-catalyzed Aromatization of Aromatic Enynes: A study demonstrated the 1,2-shift of halo and aryl substituents in a catalyzed aromatization reaction. This process involves electrocyclization and skeletal rearrangement, which could be relevant for synthesizing or modifying compounds similar to 2-Bromo-3-iodoprop-1-ene (Shen et al., 2003).

Environmental and Toxicological Studies

• Iodinated Disinfection Byproducts in Drinking Water: Research into the occurrence and toxicity of iodinated disinfection byproducts, including compounds with bromo and iodo groups, has highlighted the potential environmental impact and toxicity of such compounds. This area of study may be relevant for understanding the environmental implications of using and disposing of halogenated compounds like 2-Bromo-3-iodoprop-1-ene (Richardson et al., 2008).

Synthetic Applications

• Synthesis of Cis and Trans Bupleurynol: Utilizing 1-Bromo-2-iodoethylene as a central building block, researchers have developed a modular synthesis approach for natural products. This demonstrates the utility of halogenated olefins in complex organic syntheses, potentially applicable to derivatives of 2-Bromo-3-iodoprop-1-ene (Ghasemi et al., 2004).

Safety and Hazards

The safety data sheet (SDS) for 2-Bromo-3-iodoprop-1-ene is available and should be referred to for detailed safety and hazard information.